N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C21H25N3O2S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H25N3O2S/c1-26-17-4-2-13(3-5-17)9-18(25)22-20-24-23-19(27-20)21-10-14-6-15(11-21)8-16(7-14)12-21/h2-5,14-16H,6-12H2,1H3,(H,22,24,25)
• InChI Key: GKYSHEQWUCXAHJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NN=C(S2)C34CC5CC(C3)CC(C5)C4

Description

N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide, also known as ADTA, is a compound that has gained attention in scientific research for its potential therapeutic applications. ADTA belongs to the class of thiadiazole compounds, which have been reported to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide is not fully understood, but it has been suggested to involve the inhibition of various enzymes and signaling pathways. In cancer research, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been reported to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. In diabetes research, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in glucose and lipid metabolism. In Alzheimer's disease research, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been found to inhibit the activation of caspase-3 and caspase-9, which are involved in neuronal apoptosis.
Biochemical and Physiological Effects:
N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been reported to possess various biochemical and physiological effects. In cancer research, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In diabetes research, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been found to reduce oxidative stress and inflammation in diabetic mice. In Alzheimer's disease research, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been reported to decrease the levels of amyloid-beta and tau proteins, which are involved in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has several advantages for lab experiments, including its high potency and selectivity, as well as its ability to cross the blood-brain barrier. However, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide also has some limitations, such as its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide research. In cancer research, further studies are needed to investigate the potential of N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide as a therapeutic agent for other types of cancer. In diabetes research, more studies are needed to elucidate the molecular mechanisms underlying the beneficial effects of N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide on glucose and lipid metabolism. In Alzheimer's disease research, future studies should focus on the development of N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide derivatives with improved pharmacokinetic properties and reduced toxicity.
Conclusion:
N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide is a promising compound with potential therapeutic applications in cancer, diabetes, and Alzheimer's disease. Its mechanism of action involves the inhibition of various enzymes and signaling pathways, and it possesses various biochemical and physiological effects. While N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has several advantages for lab experiments, it also has some limitations. Future research should focus on further elucidating the molecular mechanisms underlying the beneficial effects of N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide and developing N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide derivatives with improved pharmacokinetic properties and reduced toxicity.

Synthesis Methods

The synthesis of N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide involves the reaction of 1-adamantylamine with 2-chloroacetyl chloride to obtain N-(1-adamantyl)-2-chloroacetamide. This compound is then reacted with thiosemicarbazide to produce N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-chloroacetamide, which is subsequently reacted with 4-methoxyphenylboronic acid to obtain N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide.

Scientific Research Applications

N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been shown to inhibit the growth of human colon cancer cells and breast cancer cells. In diabetes research, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been reported to improve glucose tolerance and insulin sensitivity in diabetic mice. In Alzheimer's disease research, N-[5-(1-adamantyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)acetamide has been found to protect against amyloid-beta-induced neurotoxicity and improve cognitive function in mice.